(E)-1-(3-(4-fluorobenzyl)-2-oxo-2,3-dihydroquinazolin-4(1H)-ylidene)-3-phenylurea

• IUPAC Name: 1-[3-[(4-fluorophenyl)methyl]-2-oxoquinazolin-4-yl]-3-phenylurea
• InChI: InChI=1S/C22H17FN4O2/c23-16-12-10-15(11-13-16)14-27-20(18-8-4-5-9-19(18)25-22(27)29)26-21(28)24-17-6-2-1-3-7-17/h1-13H,14H2,(H2,24,26,28)
• InChI Key: VIBDJTPBPDJLNU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)NC2=C3C=CC=CC3=NC(=O)N2CC4=CC=C(C=C4)F
• Molecular Formula: C22H17FN4O2
• Molecular Weight: 388.4 g/mol

Description

The compound is a quinazolinone derivative. Quinazolinones are a class of organic compounds with a bicyclic structure, which includes two fused rings, a benzene ring and a pyrimidine ring. The presence of the fluorobenzyl group suggests that it might have interesting biological properties, as fluorine is often used in medicinal chemistry to modify the properties of bioactive compounds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the quinazolinone core, with the fluorobenzyl group at the 3-position and a phenylurea moiety attached via a double bond at the 1-position.

Chemical Reactions Analysis

As a quinazolinone derivative, this compound could potentially undergo a variety of chemical reactions. The reactivity of the compound would likely be influenced by the electron-withdrawing fluorobenzyl group and the electron-donating phenylurea group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. For example, the fluorobenzyl group could increase the lipophilicity of the compound, which might influence its solubility and permeability.

Scientific Research Applications

Lithium-Ion Batteries (LIBs) Enhancement

(E)-1-(3-(4-fluorobenzyl)-2-oxo-2,3-dihydroquinazolin-4(1H)-ylidene)-3-phenylurea: . Here’s how it works:

Radioprotective Agents

While not directly related to FBCN, its structural features suggest potential applications in radioprotection. .

Organic Synthesis

FBCN derivatives, such as 2-bromo-4-fluorobenzoic acid, find use in organic synthesis. For instance:

• .

Future Directions

The study of new quinazolinone derivatives is a promising area of research, given the diverse biological activities of these compounds. Future work could involve synthesizing this compound and testing its biological activity, as well as investigating its mechanism of action.